Cas no 882081-32-5 (1-(4-Chloro-3-nitrophenyl)dihydro-1H-pyrrole-2,5-dione)

• Product Name: 1-(4-Chloro-3-nitrophenyl)dihydro-1H-pyrrole-2,5-dione
• CAS No: 882081-32-5
• CID: 4663665
• Update Time: 2025-05-25

1-(4-Chloro-3-nitrophenyl)dihydro-1H-pyrrole-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-(4-CHLORO-3-NITROPHENYL)DIHYDRO-1H-PYRROLE-2,5-DIONE
• 1-(4-Chloro-3-nitrophenyl)dihydro-1H-pyrrole-2,5-dione

Additional information on 1-(4-Chloro-3-nitrophenyl)dihydro-1H-pyrrole-2,5-dione

Comprehensive Overview of 1-(4-Chloro-3-nitrophenyl)dihydro-1H-pyrrole-2,5-dione (CAS No. 882081-32-5)

The compound 1-(4-Chloro-3-nitrophenyl)dihydro-1H-pyrrole-2,5-dione (CAS No. 882081-32-5) is a specialized chemical entity with significant relevance in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a dihydro-1H-pyrrole-2,5-dione core substituted with a 4-chloro-3-nitrophenyl group, makes it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery and material science.

In recent years, the demand for nitrophenyl derivatives like 1-(4-Chloro-3-nitrophenyl)dihydro-1H-pyrrole-2,5-dione has surged, driven by advancements in organic synthesis and the need for novel bioactive molecules. This compound is often explored for its role in developing enzyme inhibitors and signaling pathway modulators, topics frequently searched in academic and industrial databases. Its CAS No. 882081-32-5 serves as a critical identifier for procurement and regulatory compliance, ensuring precise communication across global supply chains.

The synthesis of 1-(4-Chloro-3-nitrophenyl)dihydro-1H-pyrrole-2,5-dione typically involves multi-step reactions, including nitration and cyclization processes. Its chloro and nitro functional groups contribute to its reactivity, enabling further derivatization for tailored applications. This adaptability aligns with current trends in green chemistry and sustainable synthesis, addressing environmental concerns raised by modern researchers and policymakers.

Analytical characterization of this compound employs techniques such as HPLC, NMR spectroscopy, and mass spectrometry, ensuring high purity and structural verification. These methods are pivotal for quality control, especially when the compound is used in high-throughput screening or preclinical studies. The growing integration of AI-driven drug design has further amplified interest in such building blocks, as they are often featured in virtual libraries for molecular docking simulations.

From a commercial perspective, CAS No. 882081-32-5 is cataloged by major chemical suppliers, with specifications tailored to R&D and industrial-scale production. Its pricing and availability are influenced by factors like raw material costs and regional regulations, topics frequently queried in procurement forums. The compound’s stability under standard storage conditions (e.g., dry, cool environments) ensures its longevity, a key consideration for logistics and inventory management.

Future research directions for 1-(4-Chloro-3-nitrophenyl)dihydro-1H-pyrrole-2,5-dione may explore its utility in photodynamic therapy or as a precursor for functionalized polymers, areas gaining traction in scientific literature. Collaborative efforts between academia and industry could unlock new applications, reinforcing its status as a versatile chemical tool. As innovation accelerates, this compound is poised to remain a focal point in interdisciplinary studies.